Cas no 2060048-47-5 (1,2-diethyl-5-hydroxy-1H-indole-3-carboxylic acid)

• Product Name: 1,2-diethyl-5-hydroxy-1H-indole-3-carboxylic acid
• CAS No: 2060048-47-5
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD30478019
• CID: 5183422
• PubChem ID: 125426667
• Update Time: 2025-05-21

1,2-diethyl-5-hydroxy-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 1,2-diethyl-5-hydroxy-
• 1,2-diethyl-5-hydroxy-1H-indole-3-carboxylic acid

• MDL： MFCD30478019
• Inchi： 1S/C13H15NO3/c1-3-10-12(13(16)17)9-7-8(15)5-6-11(9)14(10)4-2/h5-7,15H,3-4H2,1-2H3,(H,16,17)
• InChI Key： VXURYLHDYIDXNG-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=C(O)C=C2)C(C(O)=O)=C1CC

Additional information on 1,2-diethyl-5-hydroxy-1H-indole-3-carboxylic acid

Recent Advances in the Study of 1,2-Diethyl-5-hydroxy-1H-indole-3-carboxylic Acid (CAS: 2060048-47-5): A Promising Compound in Chemical Biology and Pharmaceutical Research

1,2-Diethyl-5-hydroxy-1H-indole-3-carboxylic acid (CAS: 2060048-47-5) is a synthetic indole derivative that has recently garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. The growing interest in this molecule is driven by its ability to modulate key biological pathways, making it a valuable candidate for drug development and mechanistic studies.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 1,2-diethyl-5-hydroxy-1H-indole-3-carboxylic acid. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The researchers employed molecular docking and kinetic assays to reveal the compound's binding affinity and selectivity for COX-2 over COX-1, suggesting its potential as a safer anti-inflammatory agent with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 1,2-diethyl-5-hydroxy-1H-indole-3-carboxylic acid has shown promise in oncology research. A preclinical study conducted by a team at the National Cancer Institute (NCI) in 2024 reported that the compound induces apoptosis in certain cancer cell lines by disrupting mitochondrial membrane potential and activating caspase-3. These findings were further supported by in vivo experiments using xenograft models, where the compound exhibited significant tumor growth inhibition with minimal toxicity to normal tissues. The study highlighted the compound's potential as a lead molecule for developing targeted cancer therapies.

The synthesis and optimization of 1,2-diethyl-5-hydroxy-1H-indole-3-carboxylic acid have also been areas of active research. A recent publication in Organic & Biomolecular Chemistry (2024) described a novel, scalable synthetic route for this compound, improving yield and purity while reducing environmental impact. The authors emphasized the importance of structural modifications to enhance bioavailability and pharmacokinetic properties, paving the way for future clinical applications.

Despite these promising developments, challenges remain in the translational research of 1,2-diethyl-5-hydroxy-1H-indole-3-carboxylic acid. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through comprehensive structure-activity relationship (SAR) studies and advanced formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into viable therapeutic agents.

In conclusion, 1,2-diethyl-5-hydroxy-1H-indole-3-carboxylic acid (CAS: 2060048-47-5) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities, coupled with recent advancements in synthesis and mechanistic understanding, position it as a promising candidate for further investigation. Future studies should focus on optimizing its pharmacological profile and exploring its therapeutic potential in diverse disease contexts.